Deoxyandrographolide
Deoxyandrographolide
Brand Name:
Vulcanchem
CAS No.:
79233-15-1
VCID:
VC0190950
InChI:
InChI=1S/C20H30O4/c1-13-4-7-16-19(2,10-8-17(22)20(16,3)12-21)15(13)6-5-14-9-11-24-18(14)23/h9,16-17,21-22H,4-8,10-12H2,1-3H3/t16-,17+,19-,20-/m0/s1
SMILES:
Molecular Formula:
C20H30O4
Molecular Weight:
334.4 g/mol
Deoxyandrographolide
CAS No.: 79233-15-1
Natural Products
VCID: VC0190950
Molecular Formula: C20H30O4
Molecular Weight: 334.4 g/mol
CAS No. | 79233-15-1 |
---|---|
Product Name | Deoxyandrographolide |
Molecular Formula | C20H30O4 |
Molecular Weight | 334.4 g/mol |
IUPAC Name | 4-[2-[(4aS,5R,6R,8aR)-6-hydroxy-5-(hydroxymethyl)-2,5,8a-trimethyl-3,4,4a,6,7,8-hexahydronaphthalen-1-yl]ethyl]-2H-furan-5-one |
Standard InChI | InChI=1S/C20H30O4/c1-13-4-7-16-19(2,10-8-17(22)20(16,3)12-21)15(13)6-5-14-9-11-24-18(14)23/h9,16-17,21-22H,4-8,10-12H2,1-3H3/t16-,17+,19-,20-/m0/s1 |
Standard InChIKey | DAXSYTVXDSOSIE-HNJRGHQBSA-N |
Isomeric SMILES | CC1=C([C@@]2(CC[C@H]([C@@]([C@H]2CC1)(C)CO)O)C)CCC3=CCOC3=O |
Canonical SMILES | CC1=C(C2(CCC(C(C2CC1)(C)CO)O)C)CCC3=CCOC3=O |
PubChem Compound | 21679042 |
Last Modified | Nov 11 2021 |
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